Cas no 107905-52-2 (Ethyl 2-Bis(2,2,2-trifluoroethyl)phosphono Propionate)

• Product Name: Ethyl 2-Bis(2,2,2-trifluoroethyl)phosphono Propionate
• CAS No: 107905-52-2
• MF: C₉H₁₃F₆O₅P
• MW: 346.160705327988
• CID: 127736
• PubChem ID: 3262840
• Update Time: 2024-11-03

Ethyl 2-Bis(2,2,2-trifluoroethyl)phosphono Propionate Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 2-[bis(2,2,2-trifluoroethoxy)phosphinyl]-, ethyl ester
• Ethyl 2-[Bis(2,2,2-trifluoroethyl)phosphono] Propionate
• ethyl 2-[bis(2,2,2-trifluoroethoxy)phosphoryl]propanoate
• Ethyl 2-(2,2,2-Trifluoroethyl Phosphono)propionate
• 2-[Bis(2,2,2-trifluoroethoxy)phosphinyl]propanoic Acid Ethyl Ester
• FT-0668172
• SCHEMBL1443822
• J-002033
• AKOS030255789
• C90272
• Ethyl2-[Bis(2,2,2-trifluoroethyl)phosphono]Propionate
• EN300-7549599
• 2-[bis-(2,2,2-trifluoro-ethoxy)-phosphoryl]-propionic acid ethyl ester
• DTXSID30390789
• Ethyl 2-[Bis(2,2,2-trifluoroethyl)phosphono]Propionate
• 107905-52-2
• DA-48000
• Ethyl 2-Bis(2,2,2-trifluoroethyl)phosphono Propionate

• Inchi： 1S/C9H13F6O5P/c1-3-18-7(16)6(2)21(17,19-4-8(10,11)12)20-5-9(13,14)15/h6H,3-5H2,1-2H3
• InChI Key： AOPGVWVZYLPHRT-UHFFFAOYSA-N
• SMILES： P(C(C(=O)OCC)C)(=O)(OCC(F)(F)F)OCC(F)(F)F

Computed Properties

• Exact Mass: 346.04000
• Monoisotopic Mass: 346.04047948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Boiling Point: 115-120°C/20mmHg
• PSA: 71.64000
• LogP: 3.28890